3-(2-Hydroxyphenyl)propanoyl chloride

• Molecular Formula: C9H9ClO2
• Molecular Weight: 184.62 g/mol
• IUPAC Name: 3-(2-hydroxyphenyl)propanoyl chloride
• InChI: InChI=1S/C9H9ClO2/c10-9(12)6-5-7-3-1-2-4-8(7)11/h1-4,11H,5-6H2
• InChI Key: GOHXMGOIWBTIJK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CCC(=O)Cl)O

Description

is an organic compound with the chemical formula

3-(2-Hydroxyphenyl)propanoyl chloride: $$\text{C}_9\text{H}_7\text{ClO}_2$$C9​H7​ClO2​

.
• It consists of a benzene ring (phenyl group) attached to a propanoyl chloride functional group.
• The hydroxyl group at the ortho position (2-position) on the benzene ring makes it unique.

Preparation Methods

Synthetic Routes:
• One common method involves the reaction of 3-hydroxybenzoic acid (salicylic acid) with thionyl chloride (

  $$\text{SOCl}_2$$SOCl2​

  ) to form the corresponding acid chloride.
• The reaction proceeds as follows:

  $$\text{C}_6\text{H}_4(\text{OH})\text{COOH} + \text{SOCl}_2 \rightarrow \text{C}_6\text{H}_4(\text{OH})\text{COC}\text{Cl} + \text{HCl}$$C6​H4​(OH)COOH+SOCl2​→C6​H4​(OH)COCCl+HCl

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:
(

Thionyl chloride: $$\text{SOCl}_2$$SOCl2​

) is commonly used for acyl chloride formation.

Pyridine: is often added as a base to neutralize the hydrogen chloride produced during the reaction.

Major Products:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

Notable Targets:

Pathways Involved:

Comparison with Similar Compounds

Similar Compounds:
(

2-Methylpropanoyl chloride: $$\text{C}_4\text{H}_7\text{ClO}$$C4​H7​ClO

) . (

Benzoyl chloride: $$\text{C}_7\text{H}_5\text{ClO}$$C7​H5​ClO

).